Cas no 419546-90-0 (<br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-t olylamide)

• Product Name: <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-t olylamide
• CAS No: 419546-90-0
• MF: C₁₇H₂₀N₂OS
• MW: 300.418502807617
• MDL: MFCD01176997
• CID: 3083925
• PubChem ID: 2860696
• Update Time: 2025-07-19

<br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-t olylamide Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-t olylamide
• EU-0045171
• 2-Amino-6-methyl-N-(o-tolyl)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxamide
• VS-05554
• H21770
• AKOS017259210
• CS-0320098
• AKOS000349852
• ALBB-001871
• 419546-90-0
• SR-01000494831-1
• MFCD01176997
• Oprea1_551823
• Oprea1_414293
• 2-amino-6-methyl-N-(2-methylphenyl)-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide
• BBL016771
• STK434337
• SR-01000494831

• MDL： MFCD01176997
• Inchi： 1S/C17H20N2OS/c1-10-7-8-12-14(9-10)21-16(18)15(12)17(20)19-13-6-4-3-5-11(13)2/h3-6,10H,7-9,18H2,1-2H3,(H,19,20)
• InChI Key： CTHCBCDUOPNUAP-UHFFFAOYSA-N
• SMILES： S1C(=C(C(NC2C=CC=CC=2C)=O)C2=C1CC(C)CC2)N

Computed Properties

• Exact Mass: 300.12963444Da
• Monoisotopic Mass: 300.12963444Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 83.4Ų

Additional information on <br>2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-t olylamide

Comprehensive Overview of 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-tolylamide (CAS No. 419546-90-0)

The compound 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-tolylamide (CAS No. 419546-90-0) is a specialized organic molecule with a unique structural framework. Its chemical name highlights key functional groups, including an amino moiety, a methyl substituent, and a tetrahydro-benzo[b]thiophene core, which are of significant interest in pharmaceutical and materials science research. The presence of a carboxylic acid o-tolylamide group further enhances its potential for diverse applications, particularly in drug discovery and development.

In recent years, researchers have focused on heterocyclic compounds like 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-tolylamide due to their versatility in medicinal chemistry. These compounds are often explored for their bioactive properties, including potential roles as enzyme inhibitors or receptor modulators. The thiophene ring, a sulfur-containing heterocycle, is particularly noteworthy for its stability and ability to interact with biological targets, making it a hotspot in drug design.

The synthesis of CAS No. 419546-90-0 involves multi-step organic reactions, often starting from readily available precursors such as cyclohexanone derivatives or thiophene-based intermediates. Modern synthetic techniques, including catalyzed coupling reactions and green chemistry approaches, are frequently employed to improve yield and purity. This aligns with the growing demand for sustainable synthesis methods, a topic frequently searched by professionals in the field.

One of the most searched questions related to this compound is its solubility and stability under various conditions. Studies indicate that 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-tolylamide exhibits moderate solubility in polar organic solvents like dimethyl sulfoxide (DMSO) and N,N-dimethylformamide (DMF), which is critical for its formulation in preclinical studies. Its stability is influenced by factors such as pH, temperature, and light exposure, making proper storage conditions essential.

Another area of interest is the compound's potential biological activity. While detailed mechanistic studies are still underway, preliminary data suggest interactions with central nervous system (CNS) targets or metabolic enzymes. This has sparked discussions in online forums and research communities about its applicability in neurodegenerative disease research or metabolic disorder therapeutics, topics that are highly relevant in current biomedical trends.

From an industrial perspective, CAS No. 419546-90-0 is often categorized as a high-value intermediate for custom synthesis projects. Companies specializing in contract research organizations (CROs) or pharmaceutical outsourcing frequently seek such compounds for client-specific applications. The demand for tailor-made heterocycles has grown significantly, driven by the need for novel chemical entities in drug pipelines.

In summary, 2-Amino-6-methyl-4,5,6,7-tetrahydro-benzo[b]thiophene-3-carboxylic acid o-tolylamide represents a compelling case study in the intersection of organic chemistry and applied life sciences. Its structural complexity and functional diversity make it a valuable subject for both academic and industrial research, addressing key questions in molecular design and therapeutic development. As the scientific community continues to explore its properties, this compound is likely to remain a topic of interest in peer-reviewed literature and online discussions.